Cas no 1417462-41-9 (5-(3-Chloro-2-methylphenyl)-5-oxovaleric acid)

• Product Name: 5-(3-Chloro-2-methylphenyl)-5-oxovaleric acid
• CAS No: 1417462-41-9
• MF: C₁₂H₁₃ClO₃
• MW: 240.682822942734
• MDL: MFCD22370288
• CID: 5218664
• Update Time: 2026-03-06

5-(3-Chloro-2-methylphenyl)-5-oxovaleric acid Chemical and Physical Properties

Names and Identifiers

• 5-(3-Chloro-2-methylphenyl)-5-oxovaleric acid

• MDL： MFCD22370288
• Inchi： 1S/C12H13ClO3/c1-8-9(4-2-5-10(8)13)11(14)6-3-7-12(15)16/h2,4-5H,3,6-7H2,1H3,(H,15,16)
• InChI Key： MQJYUEKZNWBSDU-UHFFFAOYSA-N
• SMILES： C(O)(=O)CCCC(C1=CC=CC(Cl)=C1C)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5

Additional information on 5-(3-Chloro-2-methylphenyl)-5-oxovaleric acid

Recent Advances in the Study of 5-(3-Chloro-2-methylphenyl)-5-oxovaleric acid (CAS: 1417462-41-9)

5-(3-Chloro-2-methylphenyl)-5-oxovaleric acid (CAS: 1417462-41-9) is a compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have explored its potential applications in drug development, particularly in the context of anti-inflammatory and anti-cancer therapies. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic uses.

The compound, with the chemical formula C12H13ClO3, is a derivative of valeric acid and features a chloro-methylphenyl group. Its unique structure has prompted investigations into its role as an intermediate in the synthesis of more complex pharmaceutical agents. Recent publications highlight its utility in the development of novel small-molecule inhibitors targeting specific enzymatic pathways involved in inflammatory responses and tumor growth.

One of the key studies published in 2023 demonstrated that 5-(3-Chloro-2-methylphenyl)-5-oxovaleric acid exhibits moderate inhibitory activity against cyclooxygenase-2 (COX-2), an enzyme implicated in inflammation and pain. The study utilized in vitro assays to measure the compound's efficacy, revealing a dose-dependent inhibition of COX-2 activity. These findings suggest its potential as a lead compound for the development of new anti-inflammatory drugs.

In addition to its anti-inflammatory properties, recent research has also explored the compound's anti-cancer potential. A study conducted by a team at a leading pharmaceutical research institute found that 5-(3-Chloro-2-methylphenyl)-5-oxovaleric acid can induce apoptosis in certain cancer cell lines, particularly those associated with colorectal cancer. The mechanism of action appears to involve the disruption of mitochondrial function and the activation of caspase pathways, which are critical for programmed cell death.

The synthesis of 5-(3-Chloro-2-methylphenyl)-5-oxovaleric acid has also been a focus of recent research. A 2024 publication detailed an optimized synthetic route that improves yield and purity while reducing the use of hazardous reagents. This advancement is particularly significant for scaling up production for preclinical and clinical studies. The new method involves a multi-step process starting from commercially available precursors, with key steps including Friedel-Crafts acylation and oxidation.

Despite these promising findings, challenges remain in the development of 5-(3-Chloro-2-methylphenyl)-5-oxovaleric acid as a therapeutic agent. Pharmacokinetic studies indicate that the compound has limited bioavailability, which may restrict its efficacy in vivo. Researchers are currently exploring prodrug strategies and formulation improvements to address this issue. Additionally, further studies are needed to fully elucidate the compound's safety profile and potential off-target effects.

In conclusion, 5-(3-Chloro-2-methylphenyl)-5-oxovaleric acid (CAS: 1417462-41-9) represents a promising candidate for drug development, with demonstrated anti-inflammatory and anti-cancer activities. Recent research has advanced our understanding of its biological effects and optimized its synthesis, paving the way for future preclinical evaluations. Continued investigation into its mechanisms of action and pharmacokinetic properties will be essential for realizing its therapeutic potential.